Cas no 22020-95-7 (Benzenepropanoic acid,4-methylphenyl ester)

• Product Name: Benzenepropanoic acid,4-methylphenyl ester
• CAS No: 22020-95-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 250390
• PubChem ID: 572645
• Update Time: 2025-04-19

Benzenepropanoic acid,4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-methylphenyl ester
• Hydrocinnamicacid, p-tolyl ester (7CI,8CI)
• p-Tolyl 3-phenylpropanoate
• 4-Methylphenyl beta-phenylpropionate
• p-tolyl 3-phenylpro-panoate
• 4-Methylphenyl 3-phenylpropanoate #
• 4-Methylphenyl .beta.-phenylpropionate
• 22020-95-7
• SCHEMBL9957374

• Inchi： 1S/C16H16O2/c1-13-7-10-15(11-8-13)18-16(17)12-9-14-5-3-2-4-6-14/h2-8,10-11H,9,12H2,1H3
• InChI Key： CXBNNSQNNIVMFA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3